Cas no 210751-53-4 (8-Amino-6-fluoro-1,2,3,4-tetrahydroquinoline)

• Product Name: 8-Amino-6-fluoro-1,2,3,4-tetrahydroquinoline
• CAS No: 210751-53-4
• MF: C₉H₁₁FN₂
• MW: 166.195445299149
• CID: 2145979
• PubChem ID: 17764666
• Update Time: 2024-03-01

8-Amino-6-fluoro-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 8-amino-6-fluoro-1,2,3,4-tetrahydroquinoline
• 6-Fluoro-1,2,3,4-tetrahydroquinolin-8-amine
• GBPJZEAYVTZRKQ-UHFFFAOYSA-N
• 8-Quinolinamine, 6-fluoro-1,2,3,4-tetrahydro-
• 8-Amino-6-fluoro-1,2,3,4-tetrahydroquinoline

• Inchi： 1S/C9H11FN2/c10-7-4-6-2-1-3-12-9(6)8(11)5-7/h4-5,12H,1-3,11H2
• InChI Key： GBPJZEAYVTZRKQ-UHFFFAOYSA-N
• SMILES： FC1C=C(C2=C(C=1)CCCN2)N

Computed Properties

• Exact Mass: 166.09062652g/mol
• Monoisotopic Mass: 166.09062652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38
• XLogP3: 1.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives